N-(3,4-dimethoxyphenethyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C24H26N6O6/c1-33-17-7-5-15(11-19(17)35-3)9-10-25-21(31)13-29-14-26-23-22(24(29)32)27-28-30(23)16-6-8-18(34-2)20(12-16)36-4/h5-8,11-12,14H,9-10,13H2,1-4H3,(H,25,31)
• InChI Key: UVMATOLYOURISA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=C(C=C4)OC)OC)OC
• Molecular Formula: C24H26N6O6
• Molecular Weight: 494.5 g/mol
• CAS No.: 887214-59-7

Description

N-(3,4-dimethoxyphenethyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C24H26N6O6 and its molecular weight is 494.508. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Radiolabeling

Radiosynthesis techniques have been developed for compounds within the same family as the specified chemical, demonstrating applications in medical imaging. For example, the synthesis of DPA-714, a compound designed for labeling with fluorine-18 for positron emission tomography (PET) imaging, showcases the potential of similar compounds for diagnostic purposes. This process involves a tosyloxy-for-fluorine nucleophilic aliphatic substitution, highlighting the importance of such chemicals in developing radioligands for imaging the translocator protein (18 kDa) with PET (Dollé et al., 2008).

Heterocyclic Chemistry and Biological Applications

Research into triazolo[1,5-c]pyrimidines and related structures points towards their utility in creating mediator release inhibitors, potentially applicable in treating asthma. The preparation of these compounds through various chemical reactions emphasizes their relevance in medicinal chemistry for developing new therapeutic agents (Medwid et al., 1990).

Antimicrobial and Insecticidal Activities

Studies have identified the antimicrobial and insecticidal potentials of heterocyclic compounds incorporating a thiadiazole moiety. This research demonstrates the synthesis of various heterocycles for assessing their effectiveness against pests such as the cotton leafworm, Spodoptera littoralis, showcasing the agricultural applications of such chemical entities (Fadda et al., 2017).